Cas no 892469-33-9 (ethyl 2-(2-{3-benzyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}acetamido)acetate)

Ethyl 2-(2-{3-benzyl-7-oxo-3H,6H,7H-1,2,3-triazolo[4,5-d]pyrimidin-6-yl}acetamido)acetate is a heterocyclic compound featuring a fused triazolopyrimidine core with a benzyl substituent. Its structure incorporates an ester-functionalized acetamido side chain, enhancing solubility and reactivity for further derivatization. This compound is of interest in medicinal chemistry due to its potential as a scaffold for biologically active molecules, particularly in the development of enzyme inhibitors or receptor modulators. The presence of both triazole and pyrimidine moieties contributes to its versatility in synthetic applications. Its well-defined molecular architecture allows for precise modifications, making it a valuable intermediate in pharmaceutical research and organic synthesis.
ethyl 2-(2-{3-benzyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}acetamido)acetate structure
892469-33-9 structure
Product Name:ethyl 2-(2-{3-benzyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}acetamido)acetate
CAS No:892469-33-9
MF:C17H18N6O4
MW:370.362622737885
CID:5960794
PubChem ID:7111081
Update Time:2025-06-09

ethyl 2-(2-{3-benzyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}acetamido)acetate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-(2-{3-benzyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}acetamido)acetate
    • Glycine, N-[2-[3,7-dihydro-7-oxo-3-(phenylmethyl)-6H-1,2,3-triazolo[4,5-d]pyrimidin-6-yl]acetyl]-, ethyl ester
    • ethyl 2-(2-{3-benzyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamido)acetate
    • ethyl 2-(2-(3-benzyl-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamido)acetate
    • ethyl 2-[[2-(3-benzyl-7-oxotriazolo[4,5-d]pyrimidin-6-yl)acetyl]amino]acetate
    • SR-01000008109
    • AKOS024593442
    • 892469-33-9
    • F0656-0060
    • SR-01000008109-1
    • Inchi: 1S/C17H18N6O4/c1-2-27-14(25)8-18-13(24)10-22-11-19-16-15(17(22)26)20-21-23(16)9-12-6-4-3-5-7-12/h3-7,11H,2,8-10H2,1H3,(H,18,24)
    • InChI Key: RKJODCPNXUCBMW-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)CNC(CN1C=NC2N(CC3=CC=CC=C3)N=NC=2C1=O)=O

Computed Properties

  • Exact Mass: 370.13895308g/mol
  • Monoisotopic Mass: 370.13895308g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 8
  • Complexity: 592
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 119Ų

Experimental Properties

  • Density: 1.43±0.1 g/cm3(Predicted)
  • pka: 12.71±0.46(Predicted)

ethyl 2-(2-{3-benzyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}acetamido)acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0656-0060-2μmol
ethyl 2-(2-{3-benzyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamido)acetate
892469-33-9 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0656-0060-5μmol
ethyl 2-(2-{3-benzyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamido)acetate
892469-33-9 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0656-0060-10μmol
ethyl 2-(2-{3-benzyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamido)acetate
892469-33-9 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0656-0060-20μmol
ethyl 2-(2-{3-benzyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamido)acetate
892469-33-9 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0656-0060-1mg
ethyl 2-(2-{3-benzyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamido)acetate
892469-33-9 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0656-0060-2mg
ethyl 2-(2-{3-benzyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamido)acetate
892469-33-9 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0656-0060-3mg
ethyl 2-(2-{3-benzyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamido)acetate
892469-33-9 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0656-0060-4mg
ethyl 2-(2-{3-benzyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamido)acetate
892469-33-9 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0656-0060-5mg
ethyl 2-(2-{3-benzyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamido)acetate
892469-33-9 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0656-0060-10mg
ethyl 2-(2-{3-benzyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamido)acetate
892469-33-9 90%+
10mg
$79.0 2023-05-17

Additional information on ethyl 2-(2-{3-benzyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}acetamido)acetate

Recent Advances in the Study of Ethyl 2-(2-{3-Benzyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}acetamido)acetate (CAS: 892469-33-9)

The compound ethyl 2-(2-{3-benzyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}acetamido)acetate (CAS: 892469-33-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazolopyrimidine core, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and as a scaffold for drug development. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key findings in recent research is the compound's ability to act as a potent inhibitor of specific kinases involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that ethyl 2-(2-{3-benzyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}acetamido)acetate exhibits high selectivity for certain kinase targets, making it a valuable candidate for the development of anti-inflammatory drugs. The study utilized X-ray crystallography to confirm the binding mode of the compound within the kinase active site, providing critical insights for further structural optimization.

In addition to its kinase inhibitory activity, recent investigations have explored the compound's potential in oncology. Preliminary in vitro studies have shown that ethyl 2-(2-{3-benzyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}acetamido)acetate can induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. These findings were further supported by molecular docking simulations, which highlighted the compound's ability to interact with key apoptotic proteins. However, further in vivo studies are required to validate these effects and assess the compound's safety profile.

The synthetic accessibility of ethyl 2-(2-{3-benzyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}acetamido)acetate has also been a focus of recent research. A novel, scalable synthesis route was reported in a 2024 publication in Organic Process Research & Development, which significantly improved the yield and purity of the compound. This advancement is expected to facilitate larger-scale production for preclinical and clinical studies, addressing previous challenges related to its availability.

Despite these promising developments, challenges remain in the clinical translation of ethyl 2-(2-{3-benzyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}acetamido)acetate. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be thoroughly investigated. Ongoing research is focusing on structural modifications to enhance the compound's pharmacokinetic properties while retaining its therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progression of this compound into clinical trials.

In conclusion, ethyl 2-(2-{3-benzyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}acetamido)acetate (CAS: 892469-33-9) represents a promising candidate in the field of chemical biology and drug discovery. Its diverse biological activities and recent advancements in synthesis and mechanistic understanding highlight its potential as a therapeutic agent. Future research should prioritize addressing the remaining challenges to fully realize its clinical potential.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited